Cas no 69818-39-9 (1H-Imidazole-4-carbonitrile,5-amino-1-[2-(diethylamino)ethyl]-)

• Product Name: 1H-Imidazole-4-carbonitrile,5-amino-1-[2-(diethylamino)ethyl]-
• CAS No: 69818-39-9
• MF: C₁₀H₁₇N₅
• MW: 207.275480985641
• CID: 523539
• PubChem ID: 331665
• Update Time: 2025-04-19

1H-Imidazole-4-carbonitrile,5-amino-1-[2-(diethylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carbonitrile,5-amino-1-[2-(diethylamino)ethyl]-
• 5-amino-1-[2-(diethylamino)ethyl]imidazole-4-carbonitrile
• 5-amino-1-(2-diethylamino-ethyl)-1H-imidazole-4-carbonitrile
• 5-amino-1-(2-diethylaminoethyl)imidazole-4-carbonitrile
• 5-Amino-4-cyano-1-(2-diethylaminoethyl)imidazol
• AC1L79JT
• NSC326049
• DTXSID70318088
• NSC-326049
• 69818-39-9

• Inchi： 1S/C10H17N5/c1-3-14(4-2)5-6-15-8-13-9(7-11)10(15)12/h8H,3-6,12H2,1-2H3
• InChI Key： YWPVDSSUVQDXJW-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCN1C=NC(C#N)=C1N

Computed Properties

• Exact Mass: 207.14861
• Monoisotopic Mass: 207.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 425.5°C at 760 mmHg
• Flash Point: 211.1°C
• Refractive Index: 1.574
• PSA: 70.87
• LogP: 1.25998